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Compound of Interest

Compound Name: Sp-8-Br-PET-cGMPS

Cat. No.: B15543332 Get Quote

For researchers, scientists, and drug development professionals utilizing Sp-8-Br-PET-
cGMPS, a membrane-permeable cGMP signaling modulator, adherence to proper disposal and

safety protocols is paramount. This document provides a comprehensive guide to the safe

handling and disposal of this compound, ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for Sp-8-Br-PET-cGMPS is not readily

available, data for the closely related compound, Rp-8-Br-PET-cGMPS, and information from

suppliers provide essential information.
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Property Data

Chemical Name
Sp-8-Bromo-β-phenyl-1,N²-ethenoguanosine-

3',5'-cyclic monophosphorothioate

Molecular Formula C₁₈H₁₅BrN₅O₆PS[1]

CAS Number 172806-21-2[1]

Appearance Crystalline solid

Storage Temperature -20°C[1]

Stability Stable under recommended storage conditions.

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents.

Solubility Soluble in DMSO.

Disposal Protocol: Step-by-Step Guidance
As a brominated organic compound, Sp-8-Br-PET-cGMPS must be treated as hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

trash. Disposal must be conducted through a licensed hazardous waste disposal company.

1. Waste Identification and Segregation:

Identify the Waste Stream: Determine if the Sp-8-Br-PET-cGMPS waste is in solid form,

dissolved in a solvent, or in a mixed phase.

Classify as Hazardous: This compound should be classified as hazardous chemical waste,

specifically as halogenated organic waste.[2][3]

Segregate Waste: It is crucial to collect waste containing Sp-8-Br-PET-cGMPS separately

from non-halogenated chemical waste and other incompatible waste streams to prevent

dangerous reactions and to facilitate proper disposal.[2][3]

2. Waste Collection and Storage:
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Container Selection: Use a chemically resistant, leak-proof container with a secure screw-top

cap for collecting Sp-8-Br-PET-cGMPS waste. The container should be clearly labeled.

Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must

include:

The full chemical name: "Sp-8-Bromo-β-phenyl-1,N²-ethenoguanosine-3',5'-cyclic

monophosphorothioate"

The concentration and quantity of the waste.

The date of accumulation.

The appropriate hazard warnings (e.g., "Toxic," "Irritant").

Storage Location: Store the waste container in a designated, well-ventilated, and secondary

containment area away from heat, sparks, and incompatible materials.

3. Disposal Procedure:

Contact Environmental Health and Safety (EHS): Engage with your institution's EHS

department or a certified hazardous waste disposal vendor to arrange for the pickup and

disposal of the Sp-8-Br-PET-cGMPS waste.

Prepare for Transport: Ensure the waste container is sealed, properly labeled, and ready for

transport in accordance with the disposal company's instructions and any applicable

transportation regulations.

Manifesting: A hazardous waste manifest will be required for the transport and disposal of

the material. Your EHS department or the disposal vendor will provide guidance on

completing this documentation.

4. Spill Management: In the event of a spill, follow these procedures:

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including

chemical-resistant gloves, safety goggles, and a lab coat.
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Containment: For liquid spills, absorb the material with an inert absorbent material such as

diatomite or universal binders.

Cleanup: Carefully collect the absorbed material and any contaminated surfaces (e.g., paper

towels) and place them in a sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent, such as alcohol, and then washing with soap and water.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Signaling Pathway and Experimental Workflow
Diagrams
Disposal Workflow for Sp-8-Br-PET-cGMPS
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Disposal Workflow for Sp-8-Br-PET-cGMPS

Waste Generation
(Solid, Liquid, or Mixed Phase)

Segregate as
Halogenated Organic Waste

Collect in Labeled,
Leak-Proof Container

Store in Designated
Secondary Containment Area

Contact EHS for
Waste Pickup

Licensed Hazardous
Waste Disposal
(Incineration)

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the proper disposal of Sp-8-Br-
PET-cGMPS waste.

This guide provides a framework for the safe handling and disposal of Sp-8-Br-PET-cGMPS.

Always consult your institution's specific safety and waste disposal guidelines and the most

current safety data sheets for any chemicals you are working with.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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